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Compound of Interest

Compound Name: VPC-18005

Cat. No.: B15588227 Get Quote

Technical Support Center: VPC-18005
Welcome to the technical support center for the small molecule ERG antagonist, VPC-18005.

This resource is designed for researchers, scientists, and drug development professionals to

provide guidance on experimental design and troubleshooting, with a specific focus on

controlling for vehicle effects.

Frequently Asked Questions (FAQs)
Q1: What is VPC-18005 and what is its mechanism of action?

A1: VPC-18005 is a small molecule inhibitor that targets the ETS-related gene (ERG), a

transcription factor frequently overexpressed in prostate cancer.[1][2] It functions by directly

binding to the ERG-ETS domain, which sterically hinders the binding of ERG to DNA.[1][2] This

disruption of ERG's transcriptional activity can suppress tumor progression and metastasis.[1]

[2]

Q2: What is the most common vehicle for dissolving VPC-18005 for in vitro experiments?

A2: Based on available research, Dimethyl Sulfoxide (DMSO) is the most commonly used

solvent to prepare stock solutions of VPC-18005 for in vitro studies.[1]

Q3: Why is a vehicle control necessary when using VPC-18005?
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A3: A vehicle control is essential to distinguish the biological effects of VPC-18005 from any

potential effects of the solvent used to dissolve it. The vehicle, such as DMSO, can have its

own biological effects, including cytotoxicity or alterations in gene expression, which could

confound the experimental results. Therefore, a control group treated with the vehicle alone, at

the same final concentration used for the VPC-18005 treatment, is crucial for accurate

interpretation of the data.

Q4: Is VPC-18005 suitable for in vivo studies?

A4: Yes, studies have shown that VPC-18005 is soluble, stable, and orally bioavailable in

murine models. It has been shown to be non-toxic at single doses up to 500 mg/kg and in

longer-term studies.[1][3]

Troubleshooting Guide: Vehicle Effects
Researchers may encounter challenges related to the vehicle used for VPC-18005. This guide

provides a structured approach to troubleshoot common issues.

Experimental Workflow for Vehicle Control

Analysis

Prepare concentrated VPC-18005 stock solution in 100% DMSO VPC-18005
(Cells + Medium + VPC-18005 in DMSO)

Prepare identical volume of 100% DMSO (Vehicle Control) Vehicle Control
(Cells + Medium + DMSO)

Untreated Control
(Cells + Medium)

Collect Data
(e.g., viability, gene expression) Compare Results

Click to download full resolution via product page

A streamlined workflow for setting up proper vehicle controls.

Troubleshooting Decision Tree
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Problem: Unexpected Results in Vehicle Control

Is there high cytotoxicity in the vehicle control?

Yes No

Reduce final DMSO concentration.
Perform DMSO dose-response curve. Are there unexpected phenotypic changes or gene expression alterations in the vehicle control?

Yes No

Lower DMSO concentration.
Ensure consistent, low passage number of cells.

Check for contamination.
Is there poor solubility or precipitation of VPC-18005 upon dilution?

Yes No

Prepare fresh stock solutions.
Ensure anhydrous DMSO is used.

Warm gently and vortex during dilution.
Consult further literature or technical support.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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